Cas no 142234-85-3 (21H,23H-Porphine-2,18-dipropanoicacid, 8,13-diethyl-3,7,12,17,23-pentamethyl- (9CI))

• Product Name: 21H,23H-Porphine-2,18-dipropanoicacid, 8,13-diethyl-3,7,12,17,23-pentamethyl- (9CI)
• CAS No: 142234-85-3
• MF: C₃₅H₄₀N₄O₄
• MW: 580.716508865356
• MDL: MFCD00216786
• CID: 207311
• PubChem ID: 656404
• Update Time: 2025-04-19

21H,23H-Porphine-2,18-dipropanoicacid, 8,13-diethyl-3,7,12,17,23-pentamethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine-2,18-dipropanoicacid, 8,13-diethyl-3,7,12,17,23-pentamethyl- (9CI)
• 3-[18-(2-carboxyethyl)-7,12-diethyl-3,8,13,17,22-pentamethyl-23H-porphyrin-2-yl]propanoic acid
• 21H,23H-Porphine-2,18-dipropanoic acid, 8,13-diethyl-3,7,12,17,23-pentamethyl- (9CI)
• DTXSID70349630
• SCHEMBL18428599
• 142234-85-3
• 21H,23H-porphine-2,18-dipropanoic acid, 8,13-diethyl-3,7,12,17,23-pentamethyl-
• 21H,23H-porphine-2,18-dipropanoic acid, 8,13-diethyl-3,7,12,17,23-pentamethyl
• AS-78868
• HY-133821
• N-methyl mesoporphyrin IX
• SCHEMBL13325428
• N-methylmesoporphyrinIX
• J-007623
• 3-[20-(2-carboxyethyl)-9,14-diethyl-5,10,15,19,23-pentamethyl-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3(24),4,6,8,10,12,14,16,18(21),19-undecaen-4-yl]propanoic acid
• inverted exclamation markY95% (mixture of isomers)
• DA-66139

• MDL： MFCD00216786
• Inchi： 1S/C35H40N4O4/c1-8-22-18(3)26-14-27-19(4)24(10-12-34(40)41)29(36-27)15-30-25(11-13-35(42)43)20(5)28(38-30)16-33-23(9-2)21(6)32(39(33)7)17-31(22)37-26/h14-17,37H,8-13H2,1-7H3,(H,40,41)(H,42,43)/b26-14-,27-14-,28-16-,29-15-,30-15-,31-17-,32-17-,33-16-
• InChI Key： XODZICXILWCPBD-UQOLDQHFSA-N
• SMILES： OC(CCC1C2C=C3C(CCC(=O)O)=C(C)C(C=C4C(C)=C(CC)C(=CC5=C(C)C(CC)=C(C=C(C=1C)N=2)N5C)N4)=N3)=O |t:6,17,24,33|

Computed Properties

• Exact Mass: 582.32086
• Monoisotopic Mass: 580.304956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121
• XLogP3: 4.6

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.642
• PSA: 119.71